Cas no 1361656-64-5 (5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid)

• Product Name: 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid
• CAS No: 1361656-64-5
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• CID: 4919650
• Update Time: 2025-06-09

5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid

• Inchi： 1S/C12H7Cl2NO3/c13-8-2-1-3-9(14)11(8)7-5-15-10(16)4-6(7)12(17)18/h1-5H,(H,15,16)(H,17,18)
• InChI Key： PDSMDLPECKZFHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CNC(C=C1C(=O)O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4

Additional information on 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid

Introduction to 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic Acid (CAS No. 1361656-64-5)

5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid, identified by the CAS number 1361656-64-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its isonicotinic acid backbone modified with a dichlorophenyl substituent at the 5-position and a hydroxyl group at the 2-position. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The synthesis of 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid involves a series of carefully orchestrated chemical reactions that highlight the compound's intricate molecular architecture. The process typically begins with the functionalization of an isonicotinic acid derivative, followed by selective chlorination at the phenyl ring and subsequent hydroxylation. These steps require precise control over reaction conditions, including temperature, solvent choice, and catalyst selection, to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic hydroxylation, have been employed to enhance the efficiency and sustainability of the synthesis.

One of the most compelling aspects of 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid is its potential as a pharmacological scaffold. The presence of both hydroxyl and carboxylic acid functional groups provides multiple sites for further derivatization, enabling the creation of a diverse array of analogs with tailored biological activities. Recent studies have demonstrated its utility in the design of compounds with antimicrobial and anti-inflammatory properties. The dichlorophenyl moiety, in particular, has been shown to enhance binding affinity to target enzymes and receptors, making it an attractive feature for drug development.

In the realm of medicinal chemistry, 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid has been explored as a precursor for inhibitors targeting various disease pathways. For instance, its structural motif bears resemblance to known bioactive molecules that interact with enzymes involved in metabolic disorders and cancer. Preliminary in vitro studies have indicated that derivatives of this compound exhibit inhibitory effects on key enzymes such as kinases and cytochrome P450 oxidases. These findings suggest that further investigation into its pharmacological profile could uncover novel therapeutic opportunities.

The compound's solubility profile and stability under different conditions are also critical factors to consider in its potential applications. 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid demonstrates moderate solubility in polar organic solvents but limited solubility in water, which may influence its formulation as a drug or research chemical. Efforts are ongoing to optimize its solubility through structural modifications or co-administration with solubilizing agents. Additionally, stability studies have revealed that the compound remains stable under controlled storage conditions but degrades under prolonged exposure to light or moisture. These characteristics must be carefully managed during synthesis, purification, and storage to maintain its integrity.

Advances in computational chemistry have further enhanced the understanding of 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid's interactions with biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on target proteins. These virtual screening approaches have accelerated the discovery process by allowing researchers to prioritize compounds for experimental validation based on their predicted efficacy. Moreover, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this molecule, guiding synthetic modifications aimed at improving its pharmacological properties.

The role of 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid in interdisciplinary research is also noteworthy. Its unique combination of structural features makes it a valuable tool for studying enzyme mechanisms and developing new analytical methods. For example, its fluorescence properties have been exploited in Förster resonance energy transfer (FRET) assays to monitor protein-protein interactions. Additionally, its chelating ability has been utilized in coordination chemistry studies to develop novel metal-organic frameworks (MOFs) with potential applications in catalysis and gas storage.

Future directions for research on 5-(2,6-Dichlorophenyl)-2-hydroxyisonicotinic acid include exploring its role in drug discovery pipelines and expanding its applications beyond traditional pharmaceuticals. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits. Furthermore, green chemistry principles should be integrated into its synthesis to minimize environmental impact while maintaining high efficiency. By leveraging cutting-edge technologies and innovative methodologies, researchers can unlock the full potential of this versatile compound.